2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide

• IUPAC Name: 2-hydroxy-3-methyl-N-[(E)-1-(4-nitrophenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C16H15N3O4/c1-10-4-3-5-14(15(10)20)16(21)18-17-11(2)12-6-8-13(9-7-12)19(22)23/h3-9,20H,1-2H3,(H,18,21)/b17-11+
• InChI Key: LWFZRDDZXROYIU-GZTJUZNOSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NN=C(C)C2=CC=C(C=C2)[N+](=O)[O-])O
• Isomeric SMILES: CC1=C(C(=CC=C1)C(=O)N/N=C(\C)/C2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide, also known as HMB, is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. HMB is a benzohydrazide derivative that has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide is not fully understood. However, studies have suggested that 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammatory responses. 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide also inhibits the activation of MAPK, which is involved in the regulation of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide inhibits the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, by suppressing the activation of NF-κB. 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has also been shown to inhibit the expression of COX-2, an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the regulation of inflammation. In addition, 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits potent biological activities at low concentrations. However, 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has some limitations for lab experiments. It has poor solubility in water, which can limit its use in aqueous-based assays. Additionally, 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide. One potential direction is to investigate the in vivo efficacy of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide in animal models of inflammation, cancer, and infection. Another direction is to explore the structure-activity relationship of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide and its analogs to identify more potent and selective compounds. Additionally, the use of nanotechnology-based delivery systems can potentially overcome the poor solubility of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide in water and enhance its bioavailability. Overall, the study of 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has the potential to lead to the development of novel therapeutics for various diseases.

Scientific Research Applications

2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has been extensively studied for its therapeutic potential in various diseases. In vitro and in vivo studies have shown that 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has also been shown to possess anti-cancer properties by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, 2-hydroxy-3-methyl-N'-[1-(4-nitrophenyl)ethylidene]benzohydrazide has shown anti-microbial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).